4,4-Difluoro-1-methylcyclohexan-1-ol

• IUPAC Name: 4,4-difluoro-1-methylcyclohexan-1-ol
• InChI: InChI=1S/C7H12F2O/c1-6(10)2-4-7(8,9)5-3-6/h10H,2-5H2,1H3
• InChI Key: WDCKELGNLDSSOI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)(F)F)O
• Molecular Formula: C7H12F2O
• Molecular Weight: 150.17 g/mol
• CAS RN: 1494596-57-4

Description

4,4-Difluoro-1-methylcyclohexan-1-ol is a chemical compound with the molecular formula C7H12F2O and a molecular weight of 150.17. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 4,4-Difluoro-1-methylcyclohexan-1-ol is 1S/C7H12F2O/c1-6(10)2-4-7(8,9)5-3-6/h10H,2-5H2,1H3. This indicates that the molecule consists of a cyclohexanol ring with two fluorine atoms at the 4-position and a methyl group at the 1-position.

Physical And Chemical Properties Analysis

4,4-Difluoro-1-methylcyclohexan-1-ol is a powder that is stored at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.

Scientific Research Applications

Carbonium Ion Stability and Isomerization

Research into the stability of carbonium ions and their isomerization processes provides foundational insights into the behavior of compounds like 4,4-Difluoro-1-methylcyclohexan-1-ol. Studies have shown that 1-methylcyclopentyl and cyclohexyl ions exhibit notable differences in stability, with tertiary methylcyclopentyl cations generally favored over secondary cyclohexyl cations due to energy differences. This has implications for the acid-catalyzed isomerization of methylcyclopentane and cyclohexane, offering valuable information for understanding the reactivity and transformation pathways of similar difluorinated compounds (Olah et al., 1967).

Conformational Equilibration Studies

Investigations into the conformational equilibration of cycloheptane and cycloheptene derivatives, including fluorinated variants, shed light on the structural dynamics of cyclohexane analogs. For example, the study of 4,4-difluoro-1,1-dimethylcycloheptane at low temperatures revealed a preference for a twist-chair conformation, which is critical for understanding the stereochemical preferences of similar fluorinated cyclohexanes and their derivatives (Glazer et al., 1972).

Fluorous Biphase Reaction Systems

Research into fluorous biphase reactions, which utilize mixtures like chloroform and perfluoro(methylcyclohexane), provides insights into selective solvent interactions. This has implications for the solubility, reactivity, and phase behavior of fluorous and hydrophobic compounds, including those structurally related to 4,4-Difluoro-1-methylcyclohexan-1-ol. Understanding these interactions is crucial for designing efficient reaction systems and solvent mixtures in organic synthesis (Gerig, 2005).

Synthesis and Application in Organic Chemistry

The synthesis and structural analysis of fluorinated cyclohexane derivatives, such as all-cis 1,2,3,4,5,6-hexafluorocyclohexane, demonstrate the unique electronic and spatial characteristics that fluorine atoms confer to the cyclohexane ring. Such compounds, with high molecular dipoles and facial polarity, pave the way for the development of new motifs in functional organic molecule design and supramolecular chemistry, underscoring the relevance of 4,4-Difluoro-1-methylcyclohexan-1-ol and its analogs in modern chemical research (Keddie et al., 2015).

Safety and Hazards

This compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H302, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.